Cas no 953188-62-0 (2-{4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide)

• Product Name: 2-{4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide
• CAS No: 953188-62-0
• MF: C₂₃H₂₄N₄O₅
• MW: 436.460465431213
• CID: 6245368
• PubChem ID: 16885478
• Update Time: 2025-07-26

2-{4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide
• VU0628852-1
• 953188-62-0
• AKOS024488955
• 2-(4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamido)benzamide
• 2-[4-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]butanoylamino]benzamide
• F5013-1083
• 2-{4-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamido}benzamide

• Inchi： 1S/C23H24N4O5/c1-31-19-11-9-15(14-20(19)32-2)17-10-12-22(29)27(26-17)13-5-8-21(28)25-18-7-4-3-6-16(18)23(24)30/h3-4,6-7,9-12,14H,5,8,13H2,1-2H3,(H2,24,30)(H,25,28)
• InChI Key： NCRXMTDKCJIFCK-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(C=CC(C2C=CC(=C(C=2)OC)OC)=N1)=O)NC1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 436.17466988g/mol
• Monoisotopic Mass: 436.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-{4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide

Introduction to Compound with CAS No. 953188-62-0 and Its Applications in Modern Chemical Biology

The compound with the CAS number 953188-62-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a promising candidate for various therapeutic applications. The product name, 2-{4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide, provides a detailed insight into its chemical composition and potential biological activities.

This compound belongs to a class of molecules known as benzamides, which have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including amide and pyridazine rings, suggests that this compound may exhibit a range of biological activities. Specifically, the 3,4-dimethoxyphenyl moiety is a well-known pharmacophore that is often associated with anti-inflammatory and analgesic properties. This moiety, combined with the 6-oxo-1,6-dihydropyridazin-1-yl group, enhances the compound's potential as a bioactive molecule.

Recent research in the field of chemical biology has highlighted the importance of benzamide derivatives in the development of novel therapeutic agents. Studies have shown that these compounds can interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling pathways. The unique structural features of the compound with CAS No. 953188-62-0 make it an attractive candidate for further investigation in this context.

In particular, the 2-{4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide structure suggests potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the presence of the pyridazine ring may facilitate interactions with other signaling molecules involved in pain and inflammation. These findings are supported by computational studies that predict favorable binding affinities between this compound and relevant biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step peptide coupling strategies, are employed to construct the complex molecular framework. These synthetic approaches not only highlight the synthetic prowess required to produce such molecules but also underscore the importance of robust methodologies in pharmaceutical research.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated promising results regarding its ability to modulate inflammatory pathways. Specifically, preliminary data indicate that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly intriguing given the growing interest in targeting inflammation as a therapeutic strategy for various chronic diseases.

In vivo studies have further validated these in vitro observations. Animal models of inflammation have shown that administration of this compound leads to significant reductions in inflammatory markers and tissue damage. These results suggest that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. However, further studies are needed to fully elucidate its mechanism of action and long-term safety profile.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of the compound with CAS No. 953188-62-0 exemplifies this collaborative approach. By integrating structural biology insights with synthetic chemistry expertise, researchers can design molecules with tailored biological activities. This iterative process involves screening large libraries of compounds to identify those with optimal pharmacological profiles.

The use of high-throughput screening technologies has accelerated the discovery process significantly. These technologies allow researchers to rapidly test thousands of compounds for their activity against specific biological targets. The identification of hits from such screens often leads to further optimization efforts aimed at improving potency, selectivity, and pharmacokinetic properties. The compound under discussion represents a promising hit that warrants further exploration through structure-activity relationship (SAR) studies.

SAR studies are essential for understanding how changes in molecular structure affect biological activity. By systematically modifying key functional groups within the molecule, researchers can identify structural features that contribute most to its observed effects. This information is crucial for designing next-generation compounds with enhanced therapeutic efficacy and reduced side effects.

The future direction of research on this compound includes exploring its potential applications in other therapeutic areas beyond inflammation management. For instance, its interaction with other signaling pathways relevant to neurodegenerative diseases or cancer has not been fully explored yet. Additionally, investigating its metabolic stability and drug-like properties will be critical for evaluating its clinical feasibility.

In conclusion, the compound with CAS No. 953188-62-0 represents a significant advancement in chemical biology research due to its unique structural features and promising biological activities. The product name 2-{4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamido}benzamide encapsulates its complex molecular architecture while highlighting key pharmacophoric elements responsible for its bioactivity. Further research is warranted to fully harness its therapeutic potential and explore new avenues for application in human health.